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Introduction

Salgam, a traditional Turkish fermented beverage, is gaining increasing interest within the
scientific community for its rich composition of bioactive compounds and potential health
benefits.[1] Produced through the lactic acid fermentation of black or purple carrots (Daucus
carota ssp. sativus var. atrorubens Alef.), turnip (Brassica rapa L.), bulgur, rock salt, and a
sourdough starter, Salgam is a complex matrix of phytochemicals and microbial metabolites.[1]
[2] This technical guide provides a comprehensive overview of the bioactive compounds
present in Salgam, detailing their quantitative analysis, the experimental protocols for their
determination, and the signaling pathways through which they may exert their physiological
effects. This document is intended to serve as a valuable resource for researchers, scientists,
and professionals in the field of drug development who are exploring the therapeutic potential
of fermented foods.

Bioactive Compound Profile of Salgam
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The unique composition of Salgam, derived from its raw materials and the fermentation
process, results in a diverse array of bioactive molecules. These can be broadly categorized
into phenolic compounds (anthocyanins and phenolic acids), organic acids, vitamins, minerals,
and potentially bioactive peptides.

Phenolic Compounds

Phenolic compounds are a major class of bioactive molecules in Salgam, primarily originating
from the black carrots. These compounds are well-known for their antioxidant and anti-
inflammatory properties.

The deep red color of Salgam is attributed to its high content of anthocyanins, a subclass of
flavonoids. The primary anthocyanins identified in Salgam are derivatives of cyanidin.[3]
Specifically, the most abundant are cyanidin-3-xylosyl-glucosyl-galactoside and its acylated
forms with sinapic, ferulic, and coumaric acids.[3]

Salgam also contains a variety of phenolic acids, which contribute to its overall antioxidant
capacity. The profile of these acids can be influenced by the fermentation process, with some
lactic acid bacteria possessing the ability to metabolize and transform phenolic compounds.

Organic Acids

The characteristic sour taste of Salgam is due to the production of organic acids during
fermentation by lactic acid bacteria. The predominant organic acid is lactic acid, followed by
acetic acid.[4][5] Other organic acids such as citric and succinic acid are also present in smaller
amounts.[4]

Vitamins and Minerals

Salgam is a source of several essential vitamins and minerals. It contains vitamins from the B
group, as well as vitamin A (from -carotene in carrots) and vitamin C.[6][7][8] The mineral
composition includes significant amounts of potassium, calcium, magnesium, phosphorus, and
iron.[4][71[8][9]

Bioactive Peptides

Fermentation of food matrices by proteolytic microorganisms can lead to the formation of
bioactive peptides.[10] These short chains of amino acids can exhibit various physiological
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effects, including antihypertensive and antioxidant activities. While specific research on

bioactive peptides in Salgam is limited, the presence of lactic acid bacteria with proteolytic

capabilities suggests their potential formation during fermentation.

Quantitative Data on Bioactive Compounds

The following tables summarize the quantitative data for key bioactive compounds found in

Salgam, compiled from various studies. It is important to note that the concentrations can vary

depending on the production method, fermentation time, and specific ingredients used.

Table 1: Phenolic Compounds and Antioxidant Activity in Salgam

Compound/Assay Concentration Range Reference
, 517.21 pg GAE/mL - 3388.82
Total Phenolic Content [4]
mg/kg
Anthocyanin Content 41.89 - 83.19 mg/L [11]

Cyanidin-3-xylosyl-glucosyl-

galactoside

Major peak (area %)

[3]

Cyanidin-3-xylosyl-galactoside

Present (area %)

[3]

Acylated Cyanidin Derivatives

Present (area %)

[3]

Antioxidant Capacity

DPPH (umol Trolox

_ 4.44 [4]
equivalents/mL)
ABTS (umol Trolox
_ 3.42 [4]
equivalents/mL)
FRAP (umol Trolox
2.26 [4]

equivalents/mL)

Table 2: Organic Acids in Salgam
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Organic Acid Concentration Range (g/L) Reference
Lactic Acid 5.18-9.27 [41[5]
Acetic Acid 0.35-1.29 [41[12]
Citric Acid 1.25 [4]

Succinic Acid 0.22 [4]

Table 3: Vitamin and Mineral Content in Salgam

Vitamin/Mineral Concentration Range Reference
Vitamin A (from [3-carotene) Present [61[71[8]

B Group Vitamins Present [61[71[8]
Vitamin C Present [6][8]
Potassium (K) 0.27 - 1.00 g/L [419]
Calcium (Ca) 34.02 - 173 mg/L [4119]
Magnesium (Mg) 30.61 - 75.38 mg/L [4119]
Phosphorus (P) 8.72 - 82.96 mg/L [419]

Iron (Fe) 0.2-29mg/L [4119]
Sodium (Na) 452 -6.15g/L [419]

Experimental Protocols

This section provides detailed methodologies for the key experiments cited for the
quantification of bioactive compounds in Salgam.

Sample Preparation

For most analyses, Salgam samples are first centrifuged to remove solid particles. The
resulting supernatant is then filtered through a 0.45 pum membrane filter before injection into an
HPLC system or use in spectrophotometric assays.
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Determination of Total Phenolic Content (Folin-Ciocalteu
Method)

¢ Principle: This method is based on the reduction of the Folin-Ciocalteu reagent by phenolic
compounds in an alkaline medium, resulting in a blue-colored complex. The absorbance of
this complex is measured spectrophotometrically.

e Procedure:

o

Mix 0.5 mL of the diluted Salgam sample with 2.5 mL of 0.2 N Folin-Ciocalteu reagent.

[¢]

After 5 minutes, add 2.0 mL of a 7.5% (w/v) sodium carbonate (Na2CO3) solution.

[¢]

Incubate the mixture in the dark at room temperature for 2 hours.

o

Measure the absorbance at 760 nm against a blank.

o

A standard curve is prepared using gallic acid, and the results are expressed as mg of
gallic acid equivalents (GAE) per liter of Salgam.

Quantification of Anthocyanins by HPLC

 Principle: High-Performance Liquid Chromatography (HPLC) with a Diode Array Detector
(DAD) is used to separate, identify, and quantify individual anthocyanin compounds based on
their retention times and spectral characteristics.

o Chromatographic Conditions (Example):
o Column: C18 reverse-phase column (e.g., 250 x 4.6 mm, 5 pm).
o Mobile Phase A: 5% formic acid in water.
o Mobile Phase B: Acetonitrile.

o Gradient Elution: A typical gradient starts with a high percentage of mobile phase A, with a
gradual increase in mobile phase B over time to elute the different anthocyanins.

o Flow Rate: 1.0 mL/min.
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o Detection: DAD detection at 520 nm.

o Quantification: Identification is done by comparing retention times and UV-Vis spectra with
authentic standards. Quantification is performed using calibration curves of standards, and
results are expressed as mg/L.

Quantification of Organic Acids by HPLC

e Principle: HPLC with a UV detector is used to separate and quantify organic acids.
e Chromatographic Conditions (Example):
o Column: A column suitable for organic acid analysis (e.g., Aminex HPX-87H).
o Mobile Phase: Isocratic elution with a dilute acid solution (e.g., 0.005 M H2S0a).
o Flow Rate: 0.6 mL/min.
o Column Temperature: 35°C.
o Detection: UV detection at 210 nm.

o Quantification: External standard calibration curves for each organic acid are used for
guantification, with results expressed in g/L.

Antioxidant Capacity Assays

¢ Principle: This assay measures the ability of antioxidants to scavenge the stable DPPH
radical. The reduction of DPPH is monitored by the decrease in its absorbance at 517 nm.

e Procedure:
o Add a small volume of the Salgam sample to a methanolic solution of DPPH.
o Incubate in the dark at room temperature for 30 minutes.

o Measure the absorbance at 517 nm.
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o The percentage of scavenging activity is calculated, and the results are often expressed
as Trolox equivalents.

e Principle: This assay is based on the ability of antioxidants to scavenge the pre-formed ABTS
radical cation (ABTSe+). The reduction of the blue-green ABTSe+ is measured by the
decrease in absorbance at 734 nm.

e Procedure:

[e]

Generate the ABTSe+ by reacting ABTS with potassium persulfate.

o

Dilute the ABTSe+ solution with ethanol to a specific absorbance.

[¢]

Add the Salgam sample to the ABTSe+ solution.

[e]

Measure the absorbance at 734 nm after a set incubation time.

[e]

Results are typically expressed as Trolox equivalents.

e Principle: This assay measures the ability of antioxidants to reduce the ferric-tripyridyltriazine
(Fe3+-TPTZ) complex to the ferrous (Fe2*) form, which has an intense blue color and can be
measured spectrophotometrically at 593 nm.

e Procedure:

o

Prepare the FRAP reagent by mixing acetate buffer, TPTZ solution, and FeCls solution.

[¢]

Add the Salgam sample to the FRAP reagent.

Incubate at 37°C.

[¢]

Measure the absorbance at 593 nm.

[e]

o

A standard curve is prepared using FeSQOa, and the results are expressed as pmol of Fe2+
equivalents per liter.

Signaling Pathways and Biological Activities
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The bioactive compounds in Salgam are believed to exert their health-promoting effects by
modulating various cellular signaling pathways.

Anti-inflammatory Effects of Anthocyanins

The anthocyanins in Salgam, particularly cyanidin derivatives, have been shown to possess
potent anti-inflammatory properties. They can modulate key inflammatory signaling pathways,
including the Nuclear Factor-kappa B (NF-kB) and Mitogen-Activated Protein Kinase (MAPK)
pathways.

o NF-kB Pathway: Anthocyanins can inhibit the activation of NF-kB, a key transcription factor
that regulates the expression of pro-inflammatory cytokines such as TNF-a, IL-6, and IL-1[3.
[6] This inhibition can occur through the prevention of the degradation of IkBa, which keeps
NF-kB in an inactive state in the cytoplasm.

 MAPK Pathway: Anthocyanins can also modulate the MAPK signaling cascade, which
includes kinases like ERK, JNK, and p38. By inhibiting the phosphorylation of these kinases,
anthocyanins can suppress the downstream inflammatory response.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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